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Compound of Interest

Compound Name: Galosemide
CAS No.: 52157-91-2
Cat. No.: B1216223
Get Quote
. J

Senior Application Scientist Note:Galosemide is a potent loop diuretic structurally related to
furosemide.[1] While often categorized alongside standard diuretics, its handling in a pure
powder form (API) presents specific risks regarding respiratory sensitization and acute
electrolyte destabilization if inhaled.[1] This guide treats Galosemide as a Potent Compound
(OEB 3/4 equivalent) to ensure maximum personnel safety.[1]

Part 1: Executive Safety Snapshot

Immediate Action Required: Do not handle open powder on an open bench.
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Parameter

Critical Data

CAS Number

52157-91-2

Chemical Class

Sulfonamide Loop Diuretic (Pyridine-sulfonyl

urea derivative)

Primary Hazards

H361 (Suspected reproductive toxicity), H317
(Sensitization), H373 (Organ damage -
kidney/electrolytes).[1]

Containment Level

OEB 3/4 (Occupational Exposure Band 3-4).[1]
Handle in a certified Fume Hood or Powder

Containment Hood.[1]

Solubility

Soluble in DMSO, Methanol; slightly soluble in

Ethanol; insoluble in water (pH dependent).[1]

Part 2: Mechanism of Action & Toxicity Logic

To understand the safety protocol, one must understand the pharmacological potency.

Galosemide acts by inhibiting the Na*/K+/2Cl~ cotransporter (NKCC2) in the thick ascending

limb of the Loop of Henle.

Why this matters for safety: Inhalation of dust allows for rapid systemic absorption, bypassing

first-pass metabolism.[1] This can lead to:

o Acute Hypotension: Rapid fluid loss.[1]

o Electrolyte Crash: Sudden hypokalemia (low potassium) leading to cardiac arrhythmias.[1]

» Sulfonamide Allergy: Cross-reactivity in sensitive individuals (anaphylaxis risk).[1]

Mechanistic Pathway Diagram

Figure 1: Pharmacological blockade pathway of Galosemide.
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Caption: Galosemide inhibits NKCC2, leading to rapid electrolyte shifts; inhalation risks

systemic cardiac events.[1]

Part 3: Personal Protective Equipment (PPE) Matrix

Standard lab coats are insufficient for weighing pure Galosemide powder.[1] Use the following

matrix based on your operation.
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Part 4: Operational Protocols
Protocol A: The "Static-Free" Weighing Method
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Galosemide powder can be electrostatic.[1] Static leads to particle dispersal.[1]
e Preparation: Place an ionizing fan or anti-static gun inside the containment hood.[1]

e Taring: Place the weighing boat on the balance. Do not use spatulas that retain static (use
stainless steel or anti-static plastic).[1]

o Transfer: Open the source vial only inside the hood.

o The "Wet" Transfer (Best Practice): If possible, tare a vial containing the solvent (e.g.,
DMSO) and add powder directly to the liquid to suppress dust immediately.

o Decontamination: Wipe the exterior of the formulation vial with a methanol-dampened wipe
before removing it from the hood.

Protocol B: Solubilization Strategy

Galosemide is hydrophobic.[1] Attempting to dissolve it directly in aqueous buffer (PBS) will
result in precipitation and inaccurate dosing.[1]

e Primary Solvent: Dissolve stock in DMSO (Dimethyl sulfoxide) or DMF.[1] Solubility is
typically >20 mg/mL.[1]

e Dilution: Dilute the DMSO stock into the aqueous buffer (e.g., PBS) slowly with vortexing.

o Rule of Thumb: Keep final DMSO concentration <0.5% for cell culture or <5% for in vivo
(depending on route).[1]

o Verification: Inspect for crystal formation (precipitate) under a light source before
administration.[1]

Protocol C: Waste Disposal

o Solid Waste: All gloves, weighing boats, and wipes contacting Galosemide must be
disposed of in sealed yellow hazardous waste bags (incineration stream).

» Liquid Waste: Collect in a dedicated "Halogenated/Toxic Organic" solvent carboy.[1] Do not
pour down the sink.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1216223/docs?utm_src=pdf-body#operational-safety-guide-galosemide-cas-52157-91-2
https://pubchem.ncbi.nlm.nih.gov/compound/68690
https://pubchem.ncbi.nlm.nih.gov/compound/68690
https://pubchem.ncbi.nlm.nih.gov/compound/68690
https://pubchem.ncbi.nlm.nih.gov/compound/68690
https://www.benchchem.com/product/b1216223/docs?utm_src=pdf-body#operational-safety-guide-galosemide-cas-52157-91-2
https://pubchem.ncbi.nlm.nih.gov/compound/68690
https://pubchem.ncbi.nlm.nih.gov/compound/68690
https://pubchem.ncbi.nlm.nih.gov/compound/68690
https://pubchem.ncbi.nlm.nih.gov/compound/68690
https://pubchem.ncbi.nlm.nih.gov/compound/68690
https://pubchem.ncbi.nlm.nih.gov/compound/68690
https://www.benchchem.com/product/b1216223/docs?utm_src=pdf-body#operational-safety-guide-galosemide-cas-52157-91-2
https://pubchem.ncbi.nlm.nih.gov/compound/68690
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216223?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

» Needles/Sharps: Immediate disposal in sharps container. Do not recap needles used with
potent diuretics.[1]

Part 5: Emergency Response
 Inhalation: Move to fresh air immediately. Administer oxygen if breathing is difficult.[1] Alert

Medical: Mention "Potent Loop Diuretic Exposure" (risk of hypokalemia).[1]

o Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (increases
absorption).[1]

o Eye Contact: Flush for 15 minutes. Seek ophthalmologist evaluation (alkaline pH of some
sulfonamides can damage corneas).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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